Cas no 81103-05-1 (10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-)

81103-05-1 structure
Product name:10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-
10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- 10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-
- 2-(2,3-diphenyl-3,4-dihydropyrazol-5-yl)-10H-phenothiazine
- 81103-05-1
- 2-(1,5-DIPHENYL-4,5-DIHYDRO-1H-PYRAZOL-3-YL)-10H-PHENOTHIAZINE
- DTXSID20510813
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- Inchi: InChI=1S/C27H21N3S/c1-3-9-19(10-4-1)25-18-23(29-30(25)21-11-5-2-6-12-21)20-15-16-27-24(17-20)28-22-13-7-8-14-26(22)31-27/h1-17,25,28H,18H2
- InChI Key: GUECEPSWNTTZAW-UHFFFAOYSA-N
- SMILES: C1C(N(N=C1C2=CC3=C(C=C2)SC4=CC=CC=C4N3)C5=CC=CC=C5)C6=CC=CC=C6
Computed Properties
- Exact Mass: 419.14561886g/mol
- Monoisotopic Mass: 419.14561886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9Ų
- XLogP3: 6.7
10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)- Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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5. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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